Cas no 90565-53-0 (2-tert-butyl-6-methylpyrimidin-4-ol)

2-tert-butyl-6-methylpyrimidin-4-ol structure
90565-53-0 structure
Product Name:2-tert-butyl-6-methylpyrimidin-4-ol
CAS No:90565-53-0
MF:C9H14N2O
MW:166.220262050629
CID:2141266
PubChem ID:135616219
Update Time:2025-04-21

2-tert-butyl-6-methylpyrimidin-4-ol Chemical and Physical Properties

Names and Identifiers

    • 2-tert-butyl-4-hydroxy-6-methylpyrimidine
    • 2-tert-butyl-6-methyl-1H-pyrimidin-4-one
    • 90565-53-0
    • SCHEMBL12661088
    • 2-tert-butyl-4-methyl-1H-pyrimidin-6-one
    • 2-tert-Butyl-6-methylpyrimidin-4(1H)-one
    • CS-0259376
    • SCHEMBL1938534
    • 2-tert-butyl-6-methylpyrimidin-4-ol
    • SB56943
    • EN300-73124
    • DB-314347
    • 2-(tert-Butyl)-6-methylpyrimidin-4(1H)-one
    • G21707
    • Z1259341067
    • 4(1H)-Pyrimidinone, 2-(1,1-dimethylethyl)-6-methyl-
    • DTXSID80559506
    • AKOS022637277
    • QDA56553
    • Inchi: 1S/C9H14N2O/c1-6-5-7(12)11-8(10-6)9(2,3)4/h5H,1-4H3,(H,10,11,12)
    • InChI Key: IBOBNSVBINATPR-UHFFFAOYSA-N
    • SMILES: O=C1C=C(C)N=C(C(C)(C)C)N1

Computed Properties

  • Exact Mass: 166.110613074g/mol
  • Monoisotopic Mass: 166.110613074g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 269
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 41.5Ų

2-tert-butyl-6-methylpyrimidin-4-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
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$ 50.00 2022-06-07
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$ 70.00 2022-06-07
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